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Compound of Interest

Compound Name: N2-iso-Butyryl-8-azaguanosine

Cat. No.: B12403335 Get Quote

Technical Support Center: N2-iso-Butyryl-8-
azaguanosine
Disclaimer: Specific experimental data for N2-iso-Butyryl-8-azaguanosine is limited. The

following guidelines on storage, handling, and solubility are based on the properties of the

parent compound, 8-azaguanine, and other related nucleoside analogs. These

recommendations should be used as a starting point, and researchers should perform small-

scale tests to determine optimal conditions for their specific applications.

Frequently Asked Questions (FAQs)
Q1: How should I store N2-iso-Butyryl-8-azaguanosine upon receipt?

For long-term stability, N2-iso-Butyryl-8-azaguanosine powder should be stored in a tightly

sealed container in a dry, well-ventilated area. Recommended storage temperatures are

between -15°C and -20°C for the solid compound.[1] Some suppliers of the related compound

8-azaguanine recommend storage at 2-8°C for the powder, while stock solutions are best kept

at -20°C for up to one month or -80°C for up to six months.[2][3]

Q2: What is the recommended solvent for dissolving N2-iso-Butyryl-8-azaguanosine?

Based on data for the related compounds 8-azaguanine and N2-Isobutyryl Guanosine,

Dimethyl Sulfoxide (DMSO) is the recommended solvent.[3][4][5] The N2-isobutyryl group may
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enhance hydrophobic interactions, potentially affecting solubility.[6] For 8-azaguanine, warming

the DMSO solution to 50°C and ultrasonication can aid in dissolution.[5] It is crucial to use

fresh, anhydrous DMSO, as absorbed moisture can reduce solubility.[5] N2-Isobutyryl

Guanosine is also reported to be soluble in acetonitrile.[4]

Q3: How stable is N2-iso-Butyryl-8-azaguanosine in solution?

Stock solutions of the related compound 8-azaguanine in DMSO are stable for up to one month

at -20°C and up to six months at -80°C.[2][5] To avoid repeated freeze-thaw cycles, it is

advisable to aliquot the stock solution into smaller, single-use volumes.[5] For in vivo

experiments, it is recommended to prepare fresh working solutions daily.[2]

Q4: What personal protective equipment (PPE) should be worn when handling this compound?

When handling N2-iso-Butyryl-8-azaguanosine, a comprehensive set of personal protective

equipment is mandatory. This includes:

Eye Protection: Chemical safety goggles or glasses.

Hand Protection: Chemical-resistant gloves.

Body Protection: A laboratory coat.

Respiratory Protection: Use in a well-ventilated area or under a fume hood to avoid

generating dust.[7]

Q5: Is this compound intended for human or veterinary use?

No, this product is for research use only and is not intended for human or veterinary use.[4][8]

Quantitative Data Summary
The following table summarizes key quantitative data for N2-iso-Butyryl-8-azaguanosine and

the related compound 8-azaguanine.
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Property
N2-iso-Butyryl-8-
azaguanosine

8-Azaguanine

Molecular Formula
C14H19N5O6 (related

compound)[1]
C4H4N6O[3][5]

Molecular Weight
353.33 g/mol (related

compound)[1]
152.11 g/mol [3][5]

Appearance Not specified White to beige powder[3]

Storage Temperature (Powder) < -15°C[1] 2-8°C[3] or -20°C[5]

Storage Temperature (Stock

Solution)
Not specified

-20°C (1 month) or -80°C (6

months) in DMSO[2][5]

Solubility Not specified

DMSO (2-13 mg/mL, may

require warming)[3][5],

Insoluble in water and

ethanol[5]

Troubleshooting Guide
Issue: The compound is not dissolving in DMSO.

Question: Have you tried warming the solution?

Answer: Gently warm the solution in a water bath at 50°C.[5]

Question: Have you tried sonication?

Answer: Ultrasonication can help break up particulates and aid dissolution.[5]

Question: Is your DMSO fresh?

Answer: DMSO is hygroscopic and can absorb moisture from the air, which can

significantly reduce the solubility of some compounds. Use fresh, anhydrous DMSO for

best results.[5]

Issue: Inconsistent experimental results.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.biosynth.com/p/NI08521/n2-isobutyryl-9-b-d-arabinofuranosylguanine
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml2963
https://www.selleckchem.com/products/azaguanine-8.html
https://www.biosynth.com/p/NI08521/n2-isobutyryl-9-b-d-arabinofuranosylguanine
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml2963
https://www.selleckchem.com/products/azaguanine-8.html
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml2963
https://www.biosynth.com/p/NI08521/n2-isobutyryl-9-b-d-arabinofuranosylguanine
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml2963
https://www.selleckchem.com/products/azaguanine-8.html
https://www.medchemexpress.com/8-Azaguanine.html
https://www.selleckchem.com/products/azaguanine-8.html
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml2963
https://www.selleckchem.com/products/azaguanine-8.html
https://www.selleckchem.com/products/azaguanine-8.html
https://www.selleckchem.com/products/azaguanine-8.html
https://www.selleckchem.com/products/azaguanine-8.html
https://www.selleckchem.com/products/azaguanine-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Question: Are you using freshly prepared working solutions?

Answer: For cell-based assays and in vivo studies, it is best to prepare working solutions

fresh from a frozen stock on the day of the experiment to ensure consistency and

minimize degradation.[2]

Question: Have you been subjecting your stock solution to multiple freeze-thaw cycles?

Answer: Repeatedly freezing and thawing a stock solution can lead to compound

degradation. It is highly recommended to aliquot your stock solution into single-use vials to

maintain its integrity.[5]

Issue: Unexpected biological activity or lack thereof.

Question: How was the compound stored?

Answer: Improper storage can lead to degradation of the compound. Ensure that both the

solid compound and stock solutions are stored at the recommended temperatures.

Question: What is the expected mechanism of action?

Answer: 8-azaguanine, the parent compound, acts as an antimetabolite by incorporating

into RNA and interfering with protein synthesis.[2][5] The N2-iso-butyryl modification may

alter its cellular uptake, target binding, or metabolism. Consider if the experimental system

is appropriate for this class of compound.
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Caption: Experimental workflow for N2-iso-Butyryl-8-azaguanosine.
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Caption: Troubleshooting guide for common experimental issues.
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Caption: Hypothetical mechanism of action for a guanine analog.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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